Sodium molybdate

Specification

• CAS No.: 7631-95-0
• Molecular Formula: MoO4.2Na; Na2MoO4; MoNa2O4
• Molecular Weight: 205.93 g/mol
• IUPAC Name: disodium;dioxido(dioxo)molybdenum
• Standard InChI: InChI=1S/Mo.2Na.4O/q;2*+1;;;2*-1
• Standard InChI Key: TVXXNOYZHKPKGW-UHFFFAOYSA-N
• SMILES: [O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Melting Point: 687 °C

Introduction

Chemical Composition and Fundamental Properties

Molecular Structure and Physical Characteristics

Sodium molybdate exists as white crystalline solids in both anhydrous (Na₂MoO₄) and dihydrate (Na₂MoO₄·2H₂O) forms. The compound features a tetrahedral molybdate anion (MoO₄²⁻) coordinated by sodium cations, with a molar mass of 205.92 g/mol (anhydrous) and 241.95 g/mol (dihydrate). Its density ranges from 3.28 g/cm³ to 3.78 g/cm³ depending on hydration state.

The material demonstrates high thermal stability with a melting point of 687°C, though it decomposes at elevated temperatures rather than boiling. Water solubility is temperature-dependent, increasing from 56 g/100 mL at 0°C to 84 g/100 mL at 100°C. This solubility profile makes it particularly useful in aqueous industrial systems.

Chemical Reactivity

Sodium molybdate exhibits distinct reactive properties:

• Acid Reaction: Forms molybdic acid (H₂MoO₄) precipitate when exposed to strong acids

• Redox Behavior: Serves as mild oxidizing agent in alkaline conditions

• Metal Interactions: Reacts violently with alkali metals (Li, Na, K) at elevated temperatures

• Interhalogen Compatibility: Energetic reactions with bromine pentafluoride and chlorine trifluoride

These characteristics necessitate careful handling in industrial applications, particularly when used with reactive metals or under extreme conditions.

Industrial Applications and Technological Uses

Corrosion Inhibition Mechanisms

As a non-oxidizing anodic inhibitor, sodium molybdate forms protective films on metal surfaces through:

• Passivation: MoO₄²⁻ ions interact with Fe²+/Fe³+ to create iron-molybdate complexes

• Galvanic Mitigation: Reduces conductivity in cooling systems (optimal dosage: 50-200 ppm)

• Synergistic Effects: Enhances performance of carboxylate and nitrite inhibitors

Comparative studies show 40-60% improved corrosion resistance versus traditional sodium nitrite systems in bimetallic structures.

Table 1: Industrial Application Metrics

Application Sector	Concentration Range	Efficacy Improvement	Key Benefit
Cooling Water Systems	50-200 ppm	55% vs. nitrites	Reduced galvanic corrosion
Metalworking Fluids	100-300 ppm	40%	Extended fluid lifespan
Automotive Coatings	2-5% wt	60%	Salt spray resistance

Agricultural Applications

Approximately 500 metric tons/year of sodium molybdate are used globally as micronutrient fertilizer. Key agricultural functions include:

• Correcting molybdenum deficiency in cruciferous vegetables (optimal soil concentration: 0.1-0.3 ppm)

• Enhancing nitrogen fixation in legume-rhizobia symbiosis

• Increasing crop yields by 15-25% in deficient soils

Advanced Material Synthesis

Recent applications exploit sodium molybdate's catalytic properties:

• Thin Film Deposition: Precursor for MoO₃/MoS₂ in semiconductor manufacturing

• Glass Production: Flux agent reducing melting temperatures by 150-200°C

• Alloy Development: Molybdenum-steel composites with 2× high-temperature strength

Biological Interactions and Toxicological Profile

Antioxidant Modulation

Drosophila studies reveal sex-specific responses to molybdate exposure:

Male Flies (0.5 mM Na₂MoO₄):

• 35% ↑ catalase activity

• 28% ↑ glutathione-S-transferase

• 22% ↓ protein carbonylation

Female Flies (10 mM Na₂MoO₄):

• 41% ↑ protein carbonylation

• 18% ↓ thiol content

These findings suggest threshold-dependent effects, with low doses (≤0.5 mM) showing antioxidant potential and higher doses inducing oxidative stress.

Reproductive System Protection

Rat models demonstrate sodium molybdate's protective effects against cadmium-induced testicular damage:

• 0.4 mg/kg dose restored 89% of sperm motility

• 62% reduction in testicular malondialdehyde (MDA) levels

• Upregulation of aquaporin-9 (AQP9) expression by 2.3×

Table 2: Toxicological Data

Parameter	Value (Rat Model)	Human Equivalent*
Oral LD50	2,733-6,556 mg/kg	440-1,050 mg/kg
Dermal LD50	>2,000 mg/kg	>320 mg/kg
4h Inhalation LC50	>1.93 mg/L	>0.31 mg/L

*Calculated using FDA species conversion factors

Emerging Research Directions

Biomedical Applications

• Antidiabetic Potential: Preliminary studies show 30% improvement in insulin sensitivity in murine models

• Oncological Research: Molybdenum enzymes in cancer cell apoptosis pathways

Environmental Impact Mitigation

• Phytoremediation: Enhanced heavy metal uptake in hyperaccumulator plants

• Wastewater Treatment: Molybdate-based precipitation of transition metals

Current challenges involve balancing agricultural benefits with ecosystem protection, particularly in copper-deficient regions. Regulatory frameworks are evolving to address bioaccumulation concerns in aquatic systems.